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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B607809

Technical Support Center: GSK2837808A

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of GSK2837808A, a potent
inhibitor of lactate dehydrogenase A (LDHA).

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for GSK2837808A~

Al: Proper storage is crucial to maintain the integrity of GSK2837808A. Recommendations
vary depending on whether the compound is in solid form or in solution.

e Solid Form (Powder): Store at -20°C for long-term storage (up to 3 years) or at 4°C for
shorter periods (up to 2 years).[1]

e Stock Solutions: For stock solutions, it is recommended to store aliquots at -20°C for up to 1
year or at -80°C for up to 2 years.[1] One supplier suggests that stock solutions are stable for
up to 3 months at -20°C.[2] To minimize freeze-thaw cycles, it is advisable to prepare single-
use aliquots.

Q2: What solvents can | use to dissolve GSK2837808A7?

A2: GSK2837808A exhibits good solubility in dimethyl sulfoxide (DMSO) and
dimethylformamide (DMF).[3] It is reported to be insoluble in water and ethanol.[4] For cell
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culture experiments, it is common practice to prepare a concentrated stock solution in DMSO
and then dilute it with the aqueous culture medium to the final working concentration.

Q3: My GSK2837808A is not dissolving properly. What can | do?

A3: If you encounter solubility issues, consider the following troubleshooting steps:

Use Fresh, Anhydrous DMSO: The presence of moisture in DMSO can significantly reduce
the solubility of GSK2837808A.[4] Always use fresh, high-quality, anhydrous DMSO.

Sonication: Gentle sonication can help to break down aggregates and facilitate dissolution.

[5]

Warming: Gently warming the solution to 37°C may improve solubility. It is recommended to
pre-warm both the stock solution and the diluent before mixing to prevent precipitation.[5]

Vortexing: Vigorous vortexing can also aid in dissolving the compound.
Q4: Can | store my working solutions of GSK2837808A~

A4: It is highly recommended to prepare working solutions fresh for each experiment.[4] The
stability of GSK2837808A in aqueous media at low concentrations for extended periods has
not been extensively documented. For in vivo studies, mixed formulations should be used
immediately.[4]

Troubleshooting Guides

Issue 1: Precipitation of GSK2837808A in Cell Culture
Media

e Problem: The compound precipitates out of solution when added to the cell culture medium.

e Possible Cause 1: The final concentration of DMSO in the medium is too low to maintain
solubility.

e Solution 1: While it is important to keep DMSO concentrations low to avoid cellular toxicity
(typically below 0.5%), ensure that the initial dilution from the stock solution is not too large.
A serial dilution approach might be helpful.
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e Possible Cause 2: The compound has limited solubility in the aqueous environment of the
culture medium.

e Solution 2: After diluting the DMSO stock into the medium, mix it thoroughly and immediately
add it to the cells. Avoid letting the diluted solution stand for extended periods. Pre-warming
the culture medium to 37°C before adding the compound can also help.[5]

Issue 2: Inconsistent Experimental Results

e Problem: Variability in experimental outcomes when using GSK2837808A.
o Possible Cause 1: Degradation of the compound due to improper storage.

e Solution 1: Review your storage procedures. Ensure the solid compound and stock solutions
are stored at the recommended temperatures and protected from light.[2] Avoid repeated
freeze-thaw cycles of stock solutions.

e Possible Cause 2: Inaccurate concentration of the stock solution.

e Solution 2: Recalibrate your balance before weighing the compound. Ensure the compound
is fully dissolved in the initial stock solution.

e Possible Cause 3: Instability of the compound in the experimental setup.

e Solution 3: Prepare fresh dilutions for each experiment. Minimize the time the compound
spends in agueous solutions before being used.

Data Presentation
Table 1: Solubility of GSK2837808A in Various Solvents
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Use of fresh,
moisture-free DMSO

DMSO 30-102 46.2 - 157.01 is recommended.[3][4]
[5][6] Sonication may
be required.[5]

DMF 30 46.2
DMSO:PBS (pH 7.2) Limited solubility in
0.33 0.51 _
(1:2) aqueous solutions.
Water Insoluble Insoluble
Insoluble / Slightly Insoluble / Slightly
Ethanol [3114]
Soluble Soluble

Table 2: Recommended Storage Conditions for

GSK2837808A
Form Storage Temperature Duration
Powder -20°C 3 years[1][5]
4°C 2 years[1]
Stock Solution (in DMSO) -20°C Up to 1 year[1] (or 3 months)
-80°C Up to 2 years[1] (or 1 year)

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution
e Weighing: Accurately weigh out the desired amount of GSK2837808A powder (Molecular

Weight: 649.62 g/mol ) using a calibrated analytical balance. For example, to prepare 1 mL
of a 10 mM solution, weigh 6.496 mg.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.caymanchem.com/product/20626/gsk2837808a
https://www.selleckchem.com/products/gsk-2837808A.html
https://www.targetmol.com/compound/gsk2837808a
https://www.tocris.com/products/gsk-2837808a_5189
https://www.targetmol.com/compound/gsk2837808a
https://www.caymanchem.com/product/20626/gsk2837808a
https://www.selleckchem.com/products/gsk-2837808A.html
https://www.benchchem.com/product/b607809?utm_src=pdf-body
https://www.medchemexpress.com/GSK2837808A.html
https://www.targetmol.com/compound/gsk2837808a
https://www.medchemexpress.com/GSK2837808A.html
https://www.medchemexpress.com/GSK2837808A.html
https://www.medchemexpress.com/GSK2837808A.html
https://www.benchchem.com/product/b607809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder.

e Mixing: Vortex the solution thoroughly until the compound is completely dissolved. If
necessary, use a sonicator bath for a few minutes to aid dissolution.

» Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated
freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solution for Cell-Based Assays
e Thawing: Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.
e Pre-warming: Pre-warm the cell culture medium to 37°C.

 Dilution: Perform a serial dilution of the stock solution in pre-warmed cell culture medium to
achieve the desired final concentration. For example, to achieve a 10 uM final concentration,
you could add 1 pL of the 10 mM stock to 1 mL of medium.

o Mixing and Application: Gently mix the final working solution by inverting the tube and
immediately add it to your cell culture plates.

Visualizations
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GSK2837808A Solution Preparation Workflow
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Caption: Workflow for preparing GSK2837808A solutions.
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Simplified Glycolysis and Lactate Fermentation Pathway
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Caption: Inhibition of LDHA by GSK2837808A in glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GSK2837808A stability in solution and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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